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Compound of Interest

Compound Name: Magnesium iodide, octahydrate

Cat. No.: B12349052 Get Quote

The first step in determining the molecular weight of a compound is to identify its constituent

elements and their respective atomic masses. The atomic mass is a weighted average of the

masses of an element's naturally occurring isotopes.

The elements present in magnesium iodide octahydrate are Magnesium (Mg), Iodine (I),

Hydrogen (H), and Oxygen (O). Their standard atomic weights are summarized in the table

below.

Element Symbol Atomic Mass (amu)

Magnesium Mg 24.305[1][2][3]

Iodine I 126.904[4][5][6]

Hydrogen H 1.008[7][8]

Oxygen O 15.999[9][10][11]

Calculation Methodology
The molecular weight of a hydrated compound such as magnesium iodide octahydrate is the

sum of the molecular weight of the anhydrous salt (MgI₂) and the total molecular weight of the

water of crystallization (8H₂O).

Molecular Weight of Magnesium Iodide (MgI₂)
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The molecular weight of magnesium iodide is calculated by summing the atomic mass of one

magnesium atom and two iodine atoms.

Mass of Mg: 1 x 24.305 amu = 24.305 amu

Mass of I₂: 2 x 126.904 amu = 253.808 amu

Molecular Weight of MgI₂: 24.305 amu + 253.808 amu = 278.113 amu

Molecular Weight of Water of Crystallization (8H₂O)
The molecular weight of the eight water molecules is calculated by determining the molecular

weight of a single water molecule (H₂O) and multiplying it by eight.

Mass of H₂ in one H₂O molecule: 2 x 1.008 amu = 2.016 amu

Mass of O in one H₂O molecule: 1 x 15.999 amu = 15.999 amu

Molecular Weight of one H₂O molecule: 2.016 amu + 15.999 amu = 18.015 amu

Total Molecular Weight of 8H₂O: 8 x 18.015 amu = 144.120 amu

Total Molecular Weight of MgI₂·8H₂O
The total molecular weight of magnesium iodide octahydrate is the sum of the molecular

weights of the anhydrous salt and the water of crystallization.

Component Formula Molecular Weight (amu)

Magnesium Iodide MgI₂ 278.113

Water of Crystallization 8H₂O 144.120

Total MgI₂·8H₂O 422.233

Visualization of Molecular Composition
The following diagram illustrates the elemental composition of magnesium iodide octahydrate.
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Elemental composition of MgI₂·8H₂O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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